Cas no 2228156-53-2 (4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine
• CAS No: 2228156-53-2
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 5783622
• PubChem ID: 165662345
• Update Time: 2025-06-11

4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2228156-53-2
• EN300-1949736
• [4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexyl]methanamine
• 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine

• Inchi： 1S/C11H16F2N2O/c1-8-6-9(15-16-8)10(7-14)2-4-11(12,13)5-3-10/h6H,2-5,7,14H2,1H3
• InChI Key： VTZGSXZVNUJTMU-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C)ON=2)(CN)CC1)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52Ų

Additional information on 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine

Comprehensive Overview of 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine (CAS No. 2228156-53-2)

The compound 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine (CAS No. 2228156-53-2) is a fluorinated cyclohexyl derivative with a unique structural framework, combining a difluorinated cyclohexane ring and a 5-methyl-1,2-oxazole moiety. This molecular architecture positions it as a promising candidate in medicinal chemistry and material science. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability, bioavailability, and binding affinity, making 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine a subject of interest in drug discovery and agrochemical applications.

One of the key features of 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine is its potential role in modulating biological targets. The presence of fluorine atoms often improves lipophilicity and membrane permeability, which are critical for central nervous system (CNS) drug development. Recent studies highlight the growing demand for fluorinated bioactive molecules in treating neurodegenerative diseases, a hot topic in 2024. The compound’s oxazole ring further enhances its versatility, as this heterocycle is known for its role in hydrogen bonding and π-stacking interactions, essential for protein-ligand binding.

From a synthetic chemistry perspective, CAS No. 2228156-53-2 exemplifies modern advancements in organofluorine chemistry. Fluorination strategies, such as late-stage fluorination or deoxyfluorination, are frequently searched in academic and industrial databases, reflecting the compound’s relevance. Its synthesis likely involves palladium-catalyzed cross-coupling or nucleophilic substitution, methods widely discussed in forums like Organic Chemistry Portal and Reaxys. These techniques align with the industry’s shift toward sustainable and atom-economical processes, another trending topic among chemists.

In material science, 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine could contribute to the design of fluorinated polymers or liquid crystals. The compound’s rigid cyclohexane core and polar functional groups may improve thermal stability and optical properties, addressing the demand for high-performance materials in electronics and photovoltaics. Searches for fluorinated liquid crystals have surged due to their applications in flexible displays, a market projected to grow exponentially by 2030.

Regulatory and safety profiles are also critical for CAS No. 2228156-53-2. While not classified as hazardous, its handling requires standard laboratory precautions. Environmental persistence of fluorinated compounds is a debated issue, tying into broader discussions about green chemistry and PFAS alternatives—a frequently searched term in environmental science. Researchers are exploring biodegradable fluorophores and less persistent fluorinated scaffolds, making this compound a case study for balanced molecular design.

In conclusion, 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexylmethanamine represents a multifaceted tool for innovation across disciplines. Its structural elegance and functional adaptability resonate with current trends in drug discovery, material engineering, and sustainable chemistry. As the scientific community prioritizes precision and sustainability, compounds like this will remain at the forefront of research and industrial applications.